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Abstract
This technical guide provides a comprehensive overview of the known physical properties of 1-
(4-Methoxycyclohexyl)propan-1-one, a cyclohexane derivative of potential interest in

chemical and pharmaceutical research. Due to the limited availability of direct experimental

data for this specific compound, this document also outlines a proposed synthetic pathway

based on established chemical principles, including a detailed, generalized experimental

protocol and methods for characterization. This guide serves as a valuable resource for

researchers intending to synthesize and study 1-(4-Methoxycyclohexyl)propan-1-one,

providing a foundational understanding of its chemistry and a framework for its potential

biological evaluation.

Introduction
1-(4-Methoxycyclohexyl)propan-1-one is an organic compound featuring a cyclohexyl ring

substituted with a methoxy group and a propanoyl group. Its structural similarity to other

biologically active cyclohexanone derivatives suggests its potential as a scaffold in drug

discovery and a building block in organic synthesis. This guide aims to consolidate the
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available physicochemical data and provide a practical, theoretical framework for its laboratory

synthesis and characterization.

Physicochemical Properties
Currently, there is limited publicly available experimental data on the physical properties of 1-
(4-Methoxycyclohexyl)propan-1-one. The known and predicted properties are summarized in

the table below.

Property Value Source

Molecular Formula C₁₀H₁₈O₂ CymitQuimica[1]

Molecular Weight 170.25 g/mol CymitQuimica[1]

CAS Number 859055-52-0 CymitQuimica[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

XlogP (Predicted) 1.5 PubChemLite[2]

Proposed Synthesis
A plausible and efficient method for the synthesis of 1-(4-Methoxycyclohexyl)propan-1-one is

the Friedel-Crafts acylation of methoxycyclohexane with propionyl chloride. This well-

established reaction introduces an acyl group onto an aromatic or aliphatic ring system using a

Lewis acid catalyst.

Proposed Reaction Scheme
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Reactants

Reagents

ProductMethoxycyclohexane

Propionyl Chloride

Lewis Acid (e.g., AlCl₃)

+

Inert Solvent (e.g., DCM)

1-(4-Methoxycyclohexyl)propan-1-oneFriedel-Crafts Acylation

Click to download full resolution via product page

Caption: Proposed synthesis of 1-(4-Methoxycyclohexyl)propan-1-one.

General Experimental Protocol
The following is a generalized experimental protocol for the synthesis of 1-(4-
Methoxycyclohexyl)propan-1-one via Friedel-Crafts acylation.

Materials:

Methoxycyclohexane

Propionyl chloride

Anhydrous aluminum chloride (AlCl₃) or other suitable Lewis acid

Anhydrous dichloromethane (DCM) or other inert solvent
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Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a

reflux condenser with a drying tube, and a dropping funnel is set up in a fume hood.

Reagent Addition: The flask is charged with anhydrous aluminum chloride and anhydrous

dichloromethane. The mixture is cooled in an ice bath.

Propionyl chloride is added dropwise to the stirred suspension.

Methoxycyclohexane, dissolved in anhydrous dichloromethane, is then added dropwise to

the reaction mixture via the dropping funnel over a period of 30-60 minutes, maintaining the

temperature at 0-5 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure completion. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Workup: The reaction is quenched by carefully pouring the mixture over crushed ice and

dilute hydrochloric acid.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.
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The combined organic layers are washed successively with water, saturated sodium

bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator.

The crude product can be further purified by column chromatography on silica gel or by

distillation under reduced pressure.

Experimental Workflow
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Caption: General workflow for the synthesis and purification.
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Characterization Methods
To confirm the identity and purity of the synthesized 1-(4-Methoxycyclohexyl)propan-1-one,

the following standard analytical techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR should provide signals corresponding to the protons of the ethyl group, the

methoxy group, and the cyclohexyl ring, with characteristic chemical shifts and splitting

patterns.

¹³C NMR will show distinct peaks for each unique carbon atom in the molecule, including

the carbonyl carbon.

Infrared (IR) Spectroscopy: A strong absorption band in the region of 1700-1720 cm⁻¹ is

expected, characteristic of a ketone carbonyl group.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (170.25 g/mol ).

Potential Biological Activity and Future Directions
While no specific biological activity has been reported for 1-(4-Methoxycyclohexyl)propan-1-
one, related cyclohexanone derivatives have shown a range of biological effects, including

neuroprotective and enzyme inhibitory activities. Future research could explore the potential of

this compound in areas such as:

Enzyme Inhibition Assays: Screening against various enzymes, such as kinases or

proteases, could reveal potential therapeutic applications.

Antimicrobial Activity: Testing against a panel of bacteria and fungi to determine any

antimicrobial properties.

Cytotoxicity Assays: Evaluating its effect on various cancer cell lines to assess any potential

as an anticancer agent.
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Caption: Potential avenues for future biological evaluation.

Conclusion
This technical guide provides the currently available data for 1-(4-Methoxycyclohexyl)propan-
1-one and a robust, proposed methodology for its synthesis and characterization. The outlined

procedures and analytical methods offer a solid foundation for researchers to produce and

study this compound. The exploration of its biological activities represents a promising area for

future investigation, with the potential to uncover novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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